N-methyl-N-(2-methylcyclohexyl)thiophene-2-carboxamide

• IUPAC Name: N-methyl-N-(2-methylcyclohexyl)thiophene-2-carboxamide
• InChI: InChI=1S/C13H19NOS/c1-10-6-3-4-7-11(10)14(2)13(15)12-8-5-9-16-12/h5,8-11H,3-4,6-7H2,1-2H3
• InChI Key: PCARSDOCYDXSAD-UHFFFAOYSA-N
• Canonical SMILES: CC1CCCCC1N(C)C(=O)C2=CC=CS2
• Molecular Formula: C13H19NOS
• Molecular Weight: 237.36 g/mol

Description

N-methyl-N-(2-methylcyclohexyl)thiophene-2-carboxamide (also known as CT-3) is a synthetic cannabinoid that has been developed for use in scientific research. It is a potent agonist of the cannabinoid receptors, which are found throughout the body and play a role in a variety of physiological processes. CT-3 has been studied for its potential therapeutic applications, as well as for its use in laboratory experiments.

Mechanism of Action

CT-3 acts as an agonist of the cannabinoid receptors, which are found throughout the body. These receptors play a role in a variety of physiological processes, including pain sensation, inflammation, and immune function. When CT-3 binds to these receptors, it can activate a variety of signaling pathways that lead to the effects seen in laboratory experiments and potential therapeutic applications.
Biochemical and Physiological Effects:
CT-3 has been shown to have a variety of biochemical and physiological effects in laboratory experiments. It has been shown to reduce pain and inflammation, as well as to have potential anti-cancer effects. Additionally, CT-3 has been shown to have effects on immune function, which may be relevant to its potential therapeutic applications.

Advantages and Limitations for Lab Experiments

CT-3 has a number of advantages for use in laboratory experiments. It is a potent agonist of the cannabinoid receptors, which makes it useful for studying the effects of these receptors in a variety of contexts. Additionally, CT-3 is relatively easy to synthesize and purify, which makes it accessible to a wide range of researchers. However, there are also some limitations to its use. For example, CT-3 is not selective for the cannabinoid receptors, and may also bind to other receptors in the body. Additionally, the effects of CT-3 may vary depending on the specific experimental conditions used.

Future Directions

There are a number of potential future directions for research on CT-3. One area of interest is the potential therapeutic applications of CT-3, particularly in the areas of pain management and cancer treatment. Additionally, further research is needed to better understand the mechanism of action of CT-3 and its effects on the body. Finally, there is also interest in developing more selective agonists of the cannabinoid receptors, which may have fewer side effects and be more effective as therapeutic agents.

Synthesis Methods

CT-3 can be synthesized using a variety of methods, including the reaction of 2-methylcyclohexanone with thioacetamide in the presence of sodium hydroxide and methyl iodide. The resulting product can then be further purified using column chromatography.

Scientific Research Applications

CT-3 has been studied for its potential therapeutic applications in a variety of areas, including pain management, inflammation, and cancer treatment. It has been shown to have analgesic effects in animal models of pain, and has also been shown to reduce inflammation in a variety of contexts. Additionally, CT-3 has been studied for its potential anti-cancer effects, with some studies suggesting that it may be able to inhibit the growth and spread of cancer cells.